N-(4-ethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-2-12-3-6-14(7-4-12)18-17(19)13-5-8-15-16(11-13)21-10-9-20-15/h3-8,11H,2,9-10H2,1H3,(H,18,19)
• InChI Key: WTKNFWUIKKAEID-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-(4-ethylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as EMB-6, is a chemical compound that belongs to the family of benzodioxine derivatives. It has been widely studied for its potential therapeutic applications in various fields, including neurology, oncology, and psychiatry.

Scientific Research Applications

Chemical Synthesis and Biological Activity

• Design and Synthesis for Biological Targets : Research on pyrazole amide derivatives, designed based on structural similarities to other compounds, showed promising insecticidal activity against cotton bollworm at low concentrations, highlighting the importance of targeted chemical design in developing new pesticides (Deng et al., 2016).

• Heterocyclic Synthesis : The reactivity of certain carboxamide derivatives towards nitrogen nucleophiles was investigated, leading to the synthesis of various heterocyclic compounds. This demonstrates the compound's role in expanding the chemistry of heterocyclic synthesis (Mohareb et al., 2004).

• Polymer Chemistry Applications : Compounds with similar structural frameworks have been used in the synthesis of rigid-rod polyamides and polyimides, showcasing the utility of such compounds in developing materials with excellent thermooxidative stability (Spiliopoulos et al., 1998).

• Antitubercular Agents : The synthesis and evaluation of novel compounds for antitubercular activity against Mycobacterium tuberculosis demonstrate the potential for carboxamide derivatives to serve as scaffolds in developing new anti-tubercular therapies (Nimbalkar et al., 2018).